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Compound of Interest

Compound Name: ESI-05

Cat. No.: B1671251 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the proper dissolution and handling of ESI-05
for in vitro experiments. Adherence to these protocols is crucial for ensuring experimental

reproducibility and the integrity of your results.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving ESI-05?

A1: ESI-05 is highly soluble in dimethyl sulfoxide (DMSO) and ethanol.[1][2][3] It is practically

insoluble in water.[2][3] For most in vitro applications, particularly cell-based assays, preparing

a concentrated stock solution in DMSO is the standard and recommended method.

Q2: What is the maximum stock concentration I can prepare for ESI-05?

A2: ESI-05 can be dissolved in DMSO and ethanol at concentrations up to 100 mM.[1] Some

suppliers have reported solubility up to 55 mg/mL in DMSO and ethanol, which is

approximately 200.45 mM.[2][3] It is advisable to use fresh, anhydrous DMSO, as absorbed

moisture can reduce the solubility of the compound.[2]

Q3: How should I prepare my working solutions for cell culture experiments?

A3: To prepare a working solution, the concentrated DMSO stock of ESI-05 should be serially

diluted with your aqueous experimental buffer or cell culture medium to the final desired
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concentration. It is critical to maintain a low final concentration of DMSO in your assay to avoid

solvent-induced cytotoxicity or off-target effects. A final DMSO concentration of less than 0.1%

is generally recommended for most cell lines.

Q4: How should I store ESI-05 powder and stock solutions?

A4: The powdered form of ESI-05 should be stored at -20°C for long-term stability (up to 3

years).[2][4] Once dissolved in a solvent, the stock solution should be aliquoted to avoid

repeated freeze-thaw cycles and stored at -80°C for up to one year or -20°C for up to one

month.[2][5]
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Issue Possible Cause Solution

Precipitate forms when diluting

the DMSO stock in aqueous

buffer.

The concentration of ESI-05 in

the final aqueous solution is

above its solubility limit.

- Increase the final volume of

the aqueous buffer to lower the

final concentration of ESI-05.-

Vortex or sonicate the solution

to aid dissolution.- For a similar

compound, a two-step dilution

(first in DMSO, then in buffer)

is suggested to improve

solubility.[6]

Inconsistent experimental

results.

- Improper storage and

handling of ESI-05 stock

solution (e.g., multiple freeze-

thaw cycles).- Final DMSO

concentration is too high,

causing cellular stress or off-

target effects.

- Aliquot the stock solution

after preparation to minimize

freeze-thaw cycles.[2]- Perform

a vehicle control experiment

with the same final

concentration of DMSO to

assess its effect on the cells.

ESI-05 appears to be inactive

in the assay.

- Degradation of the compound

due to improper storage.-

Incorrect preparation of the

stock or working solutions.

- Ensure the powdered

compound and stock solutions

are stored at the

recommended temperatures.

[2][4][5]- Re-calculate the

dilutions and prepare fresh

working solutions from a new

aliquot of the stock solution.

Quantitative Data Summary
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Parameter Value Solvent Reference

Solubility up to 100 mM DMSO [1]

Solubility up to 100 mM Ethanol [1]

Solubility
55 mg/mL (~200.45

mM)
DMSO [2][3]

Solubility
55 mg/mL (~200.45

mM)
Ethanol [2][3]

Solubility Insoluble Water [2][3]

IC₅₀ (EPAC2) 0.4 µM - [1][2]

Detailed Experimental Protocol: Preparation of ESI-
05 for In Vitro Assays
Objective: To prepare a 10 mM stock solution of ESI-05 in DMSO and subsequently dilute it to

a final concentration of 10 µM in cell culture medium.

Materials:

ESI-05 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Cell culture medium

Procedure:
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Preparation of 10 mM ESI-05 Stock Solution: a. Allow the vial of ESI-05 powder to equilibrate

to room temperature before opening. b. Weigh out the required amount of ESI-05 powder.

The molecular weight of ESI-05 is 274.38 g/mol .[1] To prepare 1 mL of a 10 mM stock

solution, you will need 2.74 mg of ESI-05. c. Add the appropriate volume of anhydrous

DMSO to the powder. For example, add 1 mL of DMSO to 2.74 mg of ESI-05. d. Vortex the

solution until the ESI-05 is completely dissolved. Gentle warming in a water bath (up to

37°C) can be used to aid dissolution if necessary. e. Aliquot the 10 mM stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes. f. Store the aliquots at -80°C.

Preparation of 10 µM ESI-05 Working Solution: a. Thaw a single aliquot of the 10 mM ESI-05
stock solution at room temperature. b. Perform a serial dilution. For example, to prepare a 10

µM working solution in 1 mL of cell culture medium, add 1 µL of the 10 mM stock solution to

999 µL of the cell culture medium. c. Mix the working solution thoroughly by gentle pipetting

or brief vortexing. d. The final concentration of DMSO in this working solution is 0.1%.

Ensure this concentration is compatible with your specific cell line and experimental

conditions. e. The working solution is now ready for use in your in vitro assay.
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Caption: ESI-05 inhibits the EPAC2 signaling pathway.
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Caption: Experimental workflow for preparing ESI-05.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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